Cas no 2227780-94-9 (4-(3R)-3-aminobutyl-N,N-dimethylbenzamide)

• Product Name: 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide
• CAS No: 2227780-94-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6264579
• PubChem ID: 165613952
• Update Time: 2025-06-10

4-(3R)-3-aminobutyl-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide
• EN300-1749715
• 4-[(3R)-3-aminobutyl]-N,N-dimethylbenzamide
• 2227780-94-9

• Inchi： 1S/C13H20N2O/c1-10(14)4-5-11-6-8-12(9-7-11)13(16)15(2)3/h6-10H,4-5,14H2,1-3H3/t10-/m1/s1
• InChI Key： VHUZHHIPJOHMSH-SNVBAGLBSA-N
• SMILES： O=C(C1C=CC(=CC=1)CC[C@@H](C)N)N(C)C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide

Professional Introduction to Compound with CAS No. 2227780-94-9 and Product Name: 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide

The compound identified by the CAS number 2227780-94-9 and the product name 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motif, has garnered attention due to its potential biological activities and the innovative synthetic pathways that have been developed for its preparation. The benzamide core, combined with the specific stereochemistry at the 3-position of the amine substituent, positions this molecule as a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing emphasis on the development of chiral drugs, leveraging the stereochemical properties of molecules to enhance their therapeutic efficacy and reduce side effects. The (3R)-configuration of the 3-aminobutyl side chain in 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide is a testament to this trend, as it suggests a high degree of specificity in its interactions with biological targets. This stereochemical purity is often achieved through advanced asymmetric synthesis techniques, which have seen remarkable advancements in recent decades.

The benzamide functional group is well-documented for its role in various pharmacological applications. It is frequently found in drugs that target neurological disorders, inflammation, and even cancer. The presence of a dimethylamino group at the nitrogen atom further enhances the compound's potential bioactivity by influencing its solubility and metabolic stability. These features make 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide an intriguing subject for researchers aiming to develop novel therapeutic agents.

Recent studies have highlighted the importance of understanding the molecular interactions between small organic molecules and biological macromolecules such as enzymes and receptors. Computational methods, including molecular dynamics simulations and quantum mechanical calculations, have become indispensable tools in this endeavor. These techniques allow researchers to predict how 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide might bind to its target proteins, providing valuable insights into its mechanism of action. Such computational studies are often complemented by experimental validation, where X-ray crystallography and NMR spectroscopy are employed to determine high-resolution structures of protein-ligand complexes.

The synthesis of complex molecules like 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide presents numerous challenges, particularly when maintaining high enantioselectivity. One approach involves the use of chiral auxiliaries or catalysts that facilitate asymmetric transformations. For instance, biocatalytic methods employing engineered enzymes have shown great promise in producing enantiomerically pure compounds with minimal environmental impact. Another strategy involves transition-metal-catalyzed reactions, which can provide efficient routes to complex stereocenters under mild conditions.

As our understanding of disease mechanisms advances, so does our ability to design molecules that precisely modulate these processes. The benzamide derivative 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide exemplifies this trend by integrating multiple structural features that could enhance its interaction with biological targets. For example, the amine group can participate in hydrogen bonding interactions, while the dimethylamino group can influence electronic properties through induction effects. These features collectively contribute to the compound's potential as a lead molecule for drug development.

In conclusion, 4-(3R)-3-aminobutyl-N,N-dimethylbenzamide, identified by CAS number 2227780-94-9, represents a compelling example of how structural complexity and stereochemical precision can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups and stereochemistry positions it as a valuable candidate for further exploration in medicinal chemistry. As research continues to uncover new biological targets and synthetic methodologies, compounds like this are likely to play an increasingly important role in addressing some of humanity's most pressing health challenges.